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Compound of Interest

Compound Name: 2-Methylpentane-1-sulfonamide
CAS No.: 1247852-31-8
Cat. No.: B1527877
Get Quote
. J

CAS Registry Number: 1247852-31-8 Molecular Formula: CeH1sNO2S Molecular Weight:
165.25 g/mol

Executive Summary

This guide provides a comprehensive analysis of the spectral signature of 2-Methylpentane-1-
sulfonamide using Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and
Mass Spectrometry (MS). The presence of a chiral center at the C2 position and the electron-
withdrawing sulfonyl group creates specific spectral anomalies—most notably diastereotopic
splitting at C1—that are critical for structural validation in drug development workflows.

Structural Analysis & Sample Preparation

Before spectral acquisition, the structural integrity of the analyte must be understood to
interpret data correctly.

» Chirality: The C2 carbon is a stereocenter. Unless stereoselective synthesis is employed, the
sample is a racemic mixture.
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e Electronic Environment: The sulfonyl group (-SO:z-) exerts a strong inductive effect (-1),
deshielding adjacent protons (C1) and carbons.

o Sample Preparation Protocol:

o NMR: Dissolve 5-10 mg in DMSO-ds (0.6 mL). DMSO is preferred over CDClIs to prevent
the broadening of the sulfonamide -NH: signal due to proton exchange and to ensure
solubility.

o IR: Prepare a KBr pellet (1-2 mg sample in 100 mg KBr) or use ATR (Attenuated Total
Reflectance) on the neat solid.

o MS: Dilute to 10 uM in Methanol/Water (50:50) + 0.1% Formic Acid for ESI-MS.

Mass Spectrometry (MS)

Mass spectrometry provides the primary confirmation of molecular weight and structural
connectivity. For aliphatic sulfonamides, Electrospray lonization (ESI) in positive mode is the
standard.

Fragmentation Mechanics

The fragmentation of 2-Methylpentane-1-sulfonamide follows a distinct pathway driven by the
stability of the sulfonyl moiety and the alkyl chain.

Key Diagnostic lons (ESI+):

[M+H]* (m/z 166.2): Protonated molecular ion.
e [M+Na]* (m/z 188.2): Sodium adduct (common in ESI).

e m/z 85.1 ([CeH13]*): Loss of the sulfonamide group (-SO2NHz). This carbocation undergoes
rearrangement to stable tertiary structures.

e m/z 149.0 ([M-NHz]*): Loss of the amine group (less common in soft ionization but visible in
El).

Fragmentation Pathway Diagram
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The following diagram illustrates the logical fragmentation flow for structural confirmation.
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Caption: Figure 1. ESI(+) Fragmentation pathway showing the primary cleavage of the C-S
bond yielding the alkyl carbocation.

Infrared Spectroscopy (IR)

IR spectroscopy is the “fingerprint" method for confirming the functional group status,
particularly the oxidation state of the sulfur and the integrity of the primary amine.

Characteristic Bands

The sulfonamide group exhibits two strong stretching vibrations due to the SO2 moiety and two
sharp bands for the primary amine (-NH2).
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Functional ] . Wavenumber ]
Vibration Mode Intensity Notes
Group (cm™)
Diagnostic
) N-H Asymmetric ) doublet for
Amine (-NH2) 3350-3380 Medium )
Stretch primary
sulfonamides.
) N-H Symmetric )
Amine (-NH2) 3250-3280 Medium
Stretch
) Highly sensitive
S=0 Asymmetric
Sulfonyl (-SO2-) 1310-1330 Strong to S-N bond
Stretch
order.
S=0 Symmetric Confirms sulfonyl
Sulfonyl (-SO2-) 1140-1160 Strong i
Stretch vs. sulfinyl.
Methyl/Methylen
Alkyl (C-H) C-H sp? Stretch 2850-2960 Strong
e backbone.

Technical Insight: A common error is misidentifying the broad O-H stretch of water (from wet

KBr) as the N-H stretch. The sulfonamide N-H bands are typically sharper and appear as a

distinct doublet.

Nuclear Magnetic Resonance (NMR)

NMR provides the definitive map of the carbon skeleton and stereochemistry.

*H NMR (400 MHz, DMSO-ds)

The chirality at C2 renders the two protons at C1 diastereotopic. They are chemically non-

equivalent and will not appear as a simple doublet.
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Position

Type

S (ppm)

Multiplicit
y

Integratio
n

Coupling
o)

Assignme
nt Logic

-SO2NH:2

Amine

6.60-6.80

Broad
Singlet

2H

Exchangea
ble with
D20.

C1-Ha

Methylene

2.85

dd

1H

J=13, 6 Hz

Diastereoto
pic proton
A (adjacent
to chiral
C2).

C1-Hv

Methylene

3.05

dd

1H

J=13, 7 Hz

Diastereoto
pic proton
B.

C2-H

Methine

1.95

Multiplet

1H

Beta-
branched,
deshielded
by
proximity to
SOa.

C3/C4

Methylene

1.10-1.40

Multiplet

4H

Alkyl chain

envelope.

C2-CHs

Methyl

0.98

Doublet

3H

J=6.5 Hz

Branch

methyl
group.

C5-Hs

Methyl

0.85

Triplet

3H

J=7.0 Hz

Terminal

methyl
group.

Critical Interpretation: The C1 protons appear as an ABX system (with C2-H). You will observe

two distinct signals (doublet of doublets) rather than a simple doublet. This confirms the

presence of the adjacent chiral center at C2.
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13C NMR (100 MHz, DMSO-de)

Carbon Type o (ppm) Assignment
Directly attached to -
C1 CH2 58.5 _
SOz2- (Deshielded).
Chiral center (Branch
c2 CH 30.2 _
point).
C3 CH:2 38.1
C4 CH2 20.1
C5 CHs 14.2 Terminal methyl.
C2-Me CHs 195 Branch methyl.

Experimental Validation Workflow

To ensure data integrity during synthesis or extraction, follow this logic gate for compound
validation.
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Caption: Figure 2. Step-wise spectroscopic validation logic for confirming 2-Methylpentane-1-

sulfonamide identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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